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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzotrifluoride

Cat. No.: B069125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-2-nitrobenzotrifluoride
(CAS No. 182289-81-2), a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyes. This document outlines its chemical identifiers, physical and

chemical properties, and its significant role as a versatile building block in organic synthesis,

particularly in the development of bioactive molecules.

Core Identifiers and Chemical Properties
4-Fluoro-2-nitrobenzotrifluoride, systematically named 4-fluoro-2-nitro-1-

(trifluoromethyl)benzene, is a substituted aromatic compound with the molecular formula

C₇H₃F₄NO₂.[1][2] Its structure, featuring a trifluoromethyl group, a nitro group, and a fluorine

atom on the benzene ring, imparts unique reactivity and properties that are highly valued in

medicinal chemistry and materials science.[1] The presence of the electron-withdrawing

trifluoromethyl and nitro groups activates the fluorine atom for nucleophilic aromatic

substitution, a key reaction in the synthesis of complex molecules.

Table 1: Chemical Identifiers for 4-Fluoro-2-nitrobenzotrifluoride
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Identifier Value

CAS Number 182289-81-2[1][2]

Systematic Name 4-Fluoro-2-nitro-1-(trifluoromethyl)benzene[2]

Molecular Formula C₇H₃F₄NO₂[1][2]

Molecular Weight 209.10 g/mol [1]

InChI
InChI=1S/C7H3F4NO2/c8-5-2-1-4(7(9,10)11)3-

6(5)12(13)14/h1-3H

InChIKey WMQOSURXFLBTPC-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1F)C(F)(F)F)N(=O)[O]

Table 2: Physical and Chemical Properties of 4-Fluoro-2-nitrobenzotrifluoride

Property Value

Appearance Liquid[1]

Boiling Point 208.4 °C at 760 mmHg[1]

Density 1.504 g/cm³[1]

Flash Point 79.8 °C[1]

Refractive Index 1.456[1]

Purity ≥98.0%[1]

Application in Pharmaceutical Synthesis: A
Precursor to Bicalutamide
A significant application of 4-Fluoro-2-nitrobenzotrifluoride lies in its role as a precursor for

the synthesis of non-steroidal antiandrogen drugs, such as Bicalutamide, which is used in the

treatment of prostate cancer. The synthetic pathway involves the conversion of 4-Fluoro-2-
nitrobenzotrifluoride to the key intermediate 4-amino-2-(trifluoromethyl)benzonitrile, also

known as 4-cyano-3-(trifluoromethyl)aniline.[3]
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The overall synthetic transformation from 4-Fluoro-2-nitrobenzotrifluoride to this crucial

intermediate involves two main steps: a nucleophilic aromatic substitution to introduce the

cyano group, followed by the reduction of the nitro group to an amine.

Synthetic Pathway from 4-Fluoro-2-nitrobenzotrifluoride

4-Fluoro-2-nitrobenzotrifluoride 4-Cyano-2-nitrobenzotrifluoride

Nucleophilic Aromatic
Substitution (e.g., with NaCN) 4-Amino-2-(trifluoromethyl)benzonitrile

(Key Intermediate for Bicalutamide)

Reduction of Nitro Group
(e.g., Catalytic Hydrogenation)

Logical Workflow: From Intermediate to Bioactive Molecule Precursor

Synthesis of Key Intermediate

Application in Drug Development

4-Fluoro-2-nitrobenzotrifluoride

Nucleophilic Aromatic Substitution
(CN⁻ displacement of F⁻)

4-Cyano-2-nitrobenzotrifluoride

Nitro Group Reduction
(e.g., H₂/Pd-C)

4-Amino-2-(trifluoromethyl)benzonitrile

Synthesis of Bicalutamide
(Non-steroidal antiandrogen)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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